1-[1-(4-Amino-1,2,5-oxadiazol-3-YL)-1H-1,2,3-triazol-5-YL]ethanone

• IUPAC Name: 1-[3-(4-amino-1,2,5-oxadiazol-3-yl)triazol-4-yl]ethanone
• InChI: InChI=1S/C6H6N6O2/c1-3(13)4-2-8-11-12(4)6-5(7)9-14-10-6/h2H,1H3,(H2,7,9)
• InChI Key: OSMPKZVGRMIOOH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=NN1C2=NON=C2N
• Molecular Formula: C6H6N6O2
• Molecular Weight: 194.15 g/mol

Description

“1-[1-(4-Amino-1,2,5-oxadiazol-3-YL)-1H-1,2,3-triazol-5-YL]ethanone” is a compound that contains an oxadiazole ring and a triazole ring. It is structurally similar to other heterocyclic energetic compounds.

Synthesis Analysis

The compound was synthesized by the reaction of 3,4-bis(4-nitro-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole (BNFF-1) with gaseous ammonia in toluene and by partial oxidation of 3,4-bis(4-amino-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole (BAFF-1).

Molecular Structure Analysis

The molecular structure of the compound was fully characterized by 1H and 13C NMR, MS, and IR spectroscopy. The bond distances were obtained from Density Functional Theory modeling in the B3LYP/6-31+G (2df,p) approximation.

Chemical Reactions Analysis

The compound has been involved in various chemical reactions. For instance, it has been used in the synthesis of new 2-amino-1,3,4-oxadiazole derivatives.

Physical And Chemical Properties Analysis

The compound has a density of 1.9±0.1 g/cm3, a boiling point of 467.2±37.0 °C at 760 mmHg, and a flash point of 236.4±26.5 °C. It has 8 H bond acceptors, 2 H bond donors, and 2 freely rotating bonds.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis and Rearrangement : A study by Rozhkov et al. (2004) explored the cycloaddition of 4-amino-3-azido-1,2,5-oxadiazole to nitriles, resulting in the synthesis of 3-amino-4-(5-amino-1H-1,2,3-triazol-1-yl)-1,2,5-oxadiazoles and their Dimroth rearrangement products (Rozhkov, Batog, Shevtsova, & Struchkova, 2004).
• Reactivity and Cycloaddition Reactions : Romanova et al. (2003) described the 1,3-dipolar addition of 1-azido(4-amino-1,2,5-oxadiazol-3-yl)aldoxime to various alcohols, leading to the production of ketoximes and their O-acyl derivatives (Romanova, Mel’nikova, & Tselinskii, 2003).

Application in Energetic Materials

• Development of Insensitive Energetic Materials : Yu et al. (2017) synthesized 3-Amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, an energetic material, by reacting 4-amino-N′-hydroxy-1,2,5-oxadiazole-3-carboximidamide with acetamide. This compound showed moderate thermal stability and insensitivity towards impact and friction (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).

Potential in Biological Applications

• Antimicrobial and Antioxidant Activities : Malhotra et al. (2013) investigated the antimicrobial and antioxidant activities of ethanone derivatives. Some compounds exhibited effective antimicrobial properties and significant hydrogen peroxide scavenging activity (Malhotra, Monga, Sharma, Sahu, Sharma, Jain, & Deep, 2013).

Structural and Spectroscopic Studies

• Spectroscopic Characterization and Crystal Analysis : Govindhan et al. (2017) focused on the synthesis and characterization of a related compound, analyzing its structure through various spectroscopic techniques and X-ray crystallography. The study also evaluated the cytotoxicity and potential biological applications of the compound (Govindhan, Viswanathan, Karthikeyan, Subramanian, & Velmurugan, 2017).